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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of D-
gluconic acid, a versatile and widely studied sugar acid. This document details its structural
properties, relevant quantitative data, a representative experimental protocol for its
characterization, and its role in metabolic pathways.

Introduction to D-Gluconic Acid

D-Gluconic acid is an organic compound with the molecular formula CeH1207 and the
condensed structural formula HOCH2(CHOH)4COOH.[1] It is one of the sixteen sterecisomers
of 2,3,4,5,6-pentahydroxyhexanoic acid.[1] Naturally occurring in fruits, honey, and wine, D-
gluconic acid is produced by the oxidation of D-glucose.[1][2] In aqueous solutions, it exists in
equilibrium with its cyclic ester, glucono-delta-lactone.[2] The salts of gluconic acid are known
as gluconates, which are noted for their ability to chelate metal ions.[1]

Chemical Structure
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The chemical structure of D-gluconic acid consists of a six-carbon chain with five hydroxy! (-
OH) groups and a terminal carboxylic acid (-COOH) group.[1] The stereochemistry of the
hydroxyl groups is identical to that of D-glucose.

Below is a 2D representation of the open-chain form of D-gluconic acid.

¢ H-C-OH HO-C-H H-C-OH H-C-QH CH20H

Click to download full resolution via product page

Caption: 2D chemical structure of D-Gluconic Acid.

Physicochemical and Spectroscopic Data

The following table summarizes key quantitative data for D-gluconic acid, providing a valuable
reference for experimental design and analysis.
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Property Value Reference(s)
Molecular Formula CeH1207 [1]

Molar Mass 196.16 g/mol [3]

Melting Point 131 °C [11[3]
Solubility in Water 316 g/L [1]

pKa 3.86 [1]

Colorless to light yellow, clear,
Appearance syrupy liquid or white [1]

crystalline powder

3 (ppm): 181.35 (C1), 76.79,
13C NMR (D20, pH 7.4) [4]15]
75.28, 73.88, 73.67, 65.32

3 (ppm): 4.11-4.12, 4.02, 3.79-
1H NMR (D20, pH 7.4) 583, 3.63.3.75 [4]15]

Experimental Protocol: *C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the
chemical structure of organic molecules. The following provides a general protocol for obtaining
a 13C NMR spectrum of D-gluconic acid.

Objective: To obtain a proton-decoupled 33C NMR spectrum of D-gluconic acid to identify the
chemical shifts of its six carbon atoms.

Materials and Equipment:

D-Gluconic acid sample

Deuterium oxide (D20)

NMR tubes (5 mm)

NMR spectrometer (e.g., 400 MHz or higher)
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» pH meter and appropriate buffers (e.g., phosphate buffer) for pH adjustment
Procedure:

e Sample Preparation:

[¢]

Accurately weigh approximately 10-20 mg of D-gluconic acid.

[e]

Dissolve the sample in 0.5-0.7 mL of D20 in a clean vial.

o

Adjust the pH of the solution to 7.4 using a suitable buffer to ensure consistency with
reference data.

o

Transfer the solution to a clean, dry 5 mm NMR tube.

e Instrument Setup:

[¢]

Insert the NMR tube into the spectrometer's probe.

[e]

Lock the spectrometer on the deuterium signal of the D20 solvent.

o

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and
symmetrical solvent peak.

o

Tune and match the 13C channel of the probe.
o Data Acquisition:
o Set up a standard proton-decoupled 13C NMR experiment.
o Key acquisition parameters to consider:
» Pulse Angle: 30-45° to allow for a shorter relaxation delay.

» Spectral Width: Approximately 200-250 ppm to cover the expected range of carbon
signals.

» Acquisition Time: Typically 1-2 seconds.
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» Relaxation Delay (d1): 2-5 seconds to ensure adequate relaxation of all carbon nuclei,
particularly the carboxyl carbon.

= Number of Scans (ns): Varies depending on sample concentration; start with 1024
scans and increase as needed to achieve a good signal-to-noise ratio.

» Data Processing:
o Apply a Fourier transform to the acquired Free Induction Decay (FID).
o Phase the resulting spectrum to obtain a flat baseline.
o Calibrate the chemical shift scale by referencing the solvent peak or an internal standard.

o Integrate the peaks if quantitative analysis is required, although this is less common for
13C NMR.

o lIdentify and assign the peaks corresponding to the six carbon atoms of D-gluconic acid
based on their chemical shifts and comparison with literature values.[4][5]

Metabolic Pathway Involvement

D-gluconic acid is a key intermediate in several metabolic pathways, most notably the Pentose
Phosphate Pathway (PPP) and the Entner-Doudoroff pathway. In many organisms, glucose is
first oxidized to D-gluconate, which then enters these central metabolic routes.

The diagram below illustrates the entry of D-gluconate into the Pentose Phosphate Pathway.

Glucose
Dehydrogenase Gluconokinase. 6-Phospho- Pentose Phosphate
Glucose D-Gluconate D-gluconate Pathway

Click to download full resolution via product page
Caption: Entry of D-Gluconate into the Pentose Phosphate Pathway.

In this pathway, D-gluconate is phosphorylated by the enzyme gluconokinase to form 6-
phospho-D-gluconate, which is a direct intermediate of the Pentose Phosphate Pathway.[6][7]
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[8] The PPP is crucial for generating NADPH, which is essential for reductive biosynthesis and
protection against oxidative stress, and for producing precursors for nucleotide synthesis. The
regulation of gluconate metabolism can therefore have significant implications for cellular redox
balance and growth.[9]

Conclusion

D-gluconic acid is a fundamentally important sugar acid with a well-defined chemical structure
and significant biological roles. This guide provides essential data and methodologies to
support further research and development involving this versatile molecule. The information
presented here serves as a foundational resource for scientists in academia and industry,
facilitating a deeper understanding of its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of D-Gluconic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12762203/docs#an-in-depth-technical-guide-to-the-
chemical-structure-of-d-gluconic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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